Cas no 1521037-70-6 (1-(4-Fluoro-1H-indol-3-yl)ethan-1-amine)

• Product Name: 1-(4-Fluoro-1H-indol-3-yl)ethan-1-amine
• CAS No: 1521037-70-6
• MF: C₁₀H₁₁FN₂
• MW: 178.206145524979
• CID: 5745516
• PubChem ID: 82599802
• Update Time: 2023-11-11

1-(4-Fluoro-1H-indol-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluoro-1H-indol-3-yl)ethan-1-amine
• EN300-1645232
• 1521037-70-6
• 1H-Indole-3-methanamine, 4-fluoro-α-methyl-

• Inchi： 1S/C10H11FN2/c1-6(12)7-5-13-9-4-2-3-8(11)10(7)9/h2-6,13H,12H2,1H3
• InChI Key： NXBOTTDQVPNJLA-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(=CN2)C(C)N

Computed Properties

• Exact Mass: 178.09062652g/mol
• Monoisotopic Mass: 178.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• Density: 1.243±0.06 g/cm3(Predicted)
• Boiling Point: 330.8±27.0 °C(Predicted)
• pka: 16.94±0.30(Predicted)